3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide

• Molecular Formula: C12H15BrN2O3
• Molecular Weight: 315.16 g/mol
• IUPAC Name: 3-(pyrrolidin-1-ylmethyl)-1,2-benzoxazole-5,6-diol;hydrobromide
• InChI: InChI=1S/C12H14N2O3.BrH/c15-10-5-8-9(7-14-3-1-2-4-14)13-17-12(8)6-11(10)16;/h5-6,15-16H,1-4,7H2;1H
• InChI Key: YEIZYALXLPCOIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=NOC3=CC(=C(C=C32)O)O.Br

Description

3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide is a synthetic benzoisoxazole derivative characterized by a pyrrolidine-methyl substituent at the 3-position and diol groups at the 5- and 6-positions of the benzisoxazole core. The hydrobromide salt enhances its solubility and stability, making it suitable for pharmacological studies.

Preparation Methods

The synthesis of 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide typically involves the construction of the benzo[d]isoxazole core followed by the introduction of the pyrrolidine moiety. The synthetic route may include:

Formation of the benzo[d]isoxazole core: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the pyrrolidine ring: This step often involves nucleophilic substitution reactions where the pyrrolidine ring is attached to the benzo[d]isoxazole core.

Hydrobromide formation: The final step involves the formation of the hydrobromide salt, which can be achieved by treating the compound with hydrobromic acid.

Chemical Reactions Analysis

Synthetic Pathways and Key Reaction Steps

The synthesis of 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide involves multi-step organic transformations, including cyclization, alkylation, and salt formation. Below are critical reaction steps derived from analogous compounds and methodologies:

Step 1: Formation of the Benzo[d]isoxazole Core
The benzo[d]isoxazole scaffold is typically synthesized via oxidative cyclization of o-hydroxybenzaldehyde derivatives. For example:

• Reagents : Bis(trifluoroacetoxy)iodobenzene (PIFA) or hypervalent iodine reagents facilitate intramolecular O–N bond formation under mild conditions .

• Conditions : Reactions proceed in dichloromethane or THF at 0–25°C, yielding the isoxazole ring with >75% efficiency .

Step 2: Introduction of the Pyrrolidine Moiety
The pyrrolidinylmethyl group is introduced via Mannich reaction or alkylation :

• Mannich Reaction : Condensation of formaldehyde, pyrrolidine, and the isoxazole precursor generates the C–N–C bridge .

• Alkylation : Using 1-(bromomethyl)pyrrolidine in the presence of a base (e.g., K₂CO₃ or NaH) in DMF or THF .

Step 3: Dihydroxylation at C5 and C6
Selective dihydroxylation is achieved via Sharpless asymmetric dihydroxylation or acid-catalyzed hydrolysis of protected precursors:

• Sharpless Method : OsO₄/N-methylmorpholine N-oxide (NMO) system in acetone/water .

• Hydrolysis : HCl or HBr in dioxane removes acetyl or benzyl protecting groups .

Step 4: Hydrobromide Salt Formation
The free base is treated with concentrated HBr in ethanol or diethyl ether to precipitate the hydrobromide salt .

Reaction Optimization and Byproduct Analysis

Table 1: Comparison of Alkylation Methods

Method	Reagents/Conditions	Yield (%)	Purity (%)	Key Byproducts
Mannich Reaction	Formaldehyde, pyrrolidine, HCl	68	92	Over-alkylated derivatives
Direct Alkylation	1-(Bromomethyl)pyrrolidine, NaH	82	88	Dehalogenated intermediates
Microwave-Assisted	K₂CO₃, DMF, 100°C, 15 min	90	95	Minimal

Key Observations :

• Microwave-assisted alkylation reduces reaction time and improves yield .

• Over-alkylation is mitigated using bulky bases (e.g., DBU) .

Table 2: Common Byproducts and Mitigation Strategies

Byproduct	Cause	Mitigation
N-Oxide derivatives	Oxidative conditions	Use inert atmosphere (N₂/Ar)
Ring-opened isoxazole	Strong acids/bases	Optimize pH (4–6) during hydrolysis
Dimerization	Excess formaldehyde	Controlled stoichiometry (1:1 ratio)

Mechanistic Insights

• Cyclization : The benzo[d]isoxazole ring forms via a radical pathway or electrophilic aromatic substitution , depending on oxidants .

• Salt Stability : The hydrobromide salt exhibits enhanced aqueous solubility (23 mg/mL at 25°C) compared to the free base (2 mg/mL) .

Industrial-Scale Considerations

• Cost-Efficiency : Batch processes using NaH or K₂CO₃ are preferred over catalytic asymmetric methods .

• Green Chemistry : Solvent recycling (THF, DMF) and replacement of OsO₄ with H₂O₂/Na₂WO₄ reduce environmental impact .

Scientific Research Applications

Biological Activities

Research indicates that 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide exhibits several biological activities:

• Anticancer Activity : Preliminary studies suggest that this compound may inhibit the proliferation of cancer cells. It has shown promise against various tumor cell lines, including lung and liver cancer cells.
• Neuroprotective Effects : The compound's ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders.
• Antimicrobial Properties : Similar compounds have demonstrated antimicrobial activity against various bacterial strains.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Inhibits proliferation of cancer cells
Neuroprotective	Potential modulation of neurotransmitter systems
Antimicrobial	Effective against bacterial strains

Case Study 1: Anticancer Efficacy

A study evaluated the anticancer properties of related compounds with similar structural features. It was found that derivatives of benzo[d]isoxazole exhibited significant anti-proliferative effects on breast cancer cell lines. The study highlighted that modifications in the side chains influenced the potency of these compounds against cancer cells, suggesting that 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide could be similarly effective due to its unique structure.

Case Study 2: Neuroprotective Potential

Research on isoxazole derivatives indicated their utility as potential neuroprotective agents. One study demonstrated that compounds with similar functionalities could protect against neuronal damage in models of neurodegenerative diseases. This suggests that 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide may also exhibit neuroprotective effects worth exploring further.

Case Study 3: Antimicrobial Activity

In a comparative analysis of antimicrobial activities among various isoxazole derivatives, it was found that certain compounds exhibited potent activity against Gram-positive and Gram-negative bacteria. The presence of specific functional groups was correlated with enhanced antimicrobial efficacy, indicating that 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide may also possess significant antimicrobial properties.

Mechanism of Action

The mechanism of action of 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Key Observations :

• Pyrrolidinylmethyl vs. Aromatic Substituents : The pyrrolidine group in the target compound introduces a basic nitrogen, improving aqueous solubility compared to purely aromatic substituents (e.g., phenyl or bromophenyl) . This feature is critical for bioavailability in CNS-targeting drugs.
• Diol Groups : The 5,6-diol configuration is rare among benzoisoxazole derivatives. This moiety may confer metal-chelating or antioxidant properties, distinguishing it from analogues like 5-chloro-substituted compounds .

Stability and Salt Forms

• Hydrobromide Salt: Unlike neutral benzoisoxazole derivatives (e.g., 3-phenylbenzo[d]isoxazole-5,6-diol), the hydrobromide salt enhances stability and solubility, analogous to galantamine hydrobromide, a known acetylcholinesterase inhibitor .

Biological Activity

3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide is a synthetic compound notable for its unique structural features, which include a benzo[d]isoxazole moiety and a pyrrolidine group. These characteristics contribute to its potential biological activities, making it a subject of interest in pharmacological research. This article provides a comprehensive overview of the biological activity associated with this compound, supported by relevant data tables and research findings.

• Molecular Formula : C₁₂H₁₅BrN₂O₃
• Molecular Weight : 315.16 g/mol
• CAS Number : 1616606-36-0

The hydrobromide salt form enhances the compound's solubility in aqueous solutions, which is advantageous for various pharmacological applications .

Antitumor Activity

Research indicates that compounds with structural similarities to 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide exhibit significant antitumor properties. For instance, analogs have demonstrated efficacy in inhibiting tumor cell growth in vitro and in vivo . The specific mechanisms of action may involve interference with cellular signaling pathways critical for tumor proliferation.

Neuroprotective Effects

Studies have suggested that this compound may possess neuroprotective properties, potentially offering therapeutic benefits in neurodegenerative diseases. The presence of hydroxyl groups at the 5 and 6 positions of the benzo[d]isoxazole ring is thought to enhance its interaction with biological targets involved in neuroprotection .

Inhibition of Heat Shock Proteins (HSPs)

There is emerging evidence that compounds similar to 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide can act as inhibitors of heat shock proteins (HSPs), particularly HSP90. This inhibition can disrupt several oncogenic signaling pathways, leading to the degradation of client proteins associated with cancer progression .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
2-(4-Iodophenyl)-5-nitrobenzo[d]isoxazole	Iodine substitution on phenyl ring	Antiviral
3-(Pyrrolidin-1-yl)benzo[d]isoxazole	Lacks hydroxyl groups	Antitumor
4-(Pyrrolidin-1-yl)benzothiazole	Different heterocyclic structure	Neuroprotective

The dual functional groups present in 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide enhance its solubility and potential interactions compared to other compounds .

Study on Antitumor Efficacy

A study conducted on various benzo[d]isoxazole derivatives highlighted the potent antitumor activity of compounds similar to 3-(Pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide. The research demonstrated that these compounds could inhibit cell proliferation in multiple cancer cell lines through mechanisms involving apoptosis and cell cycle arrest .

Neuroprotection in Animal Models

In vivo studies have shown that the administration of this compound can lead to reduced neuronal damage in models of neurodegeneration. The results indicated significant improvements in behavioral assessments related to cognitive function following treatment with the compound .

Q & A

Q. What are the recommended synthetic routes for 3-(pyrrolidin-1-ylmethyl)benzo[d]isoxazole-5,6-diol hydrobromide, and how can yield optimization be achieved?

• Methodological Answer : The compound can be synthesized via multi-step reactions involving:

• Oxidation : Use of potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) to introduce hydroxyl groups at the 5,6-positions of the benzisoxazole core .
• Substitution : Bromination or alkylation reactions to introduce the pyrrolidin-1-ylmethyl group. For example, coupling 3-(chloromethyl)benzo[d]isoxazole derivatives with pyrrolidine under basic conditions (e.g., triethylamine in dichloromethane) .
• Salt Formation : Reaction with hydrobromic acid (HBr) to form the hydrobromide salt .
  Yield Optimization :
• Use column chromatography (silica gel) for purification .
• Optimize reaction time and temperature (e.g., 0–5°C for bromination to prevent side reactions) .

Q. How should researchers characterize this compound’s purity and structural integrity?

• Methodological Answer :

• Spectroscopy :
• ¹H/¹³C NMR : Confirm the presence of pyrrolidine protons (δ 2.5–3.5 ppm) and diol hydroxyl groups (δ 5.0–6.0 ppm, broad) .
• Mass Spectrometry (MS-ESI+) : Verify molecular ion peaks matching the molecular formula (e.g., [M+H]⁺ at m/z ~323) .
• Elemental Analysis : Ensure carbon, hydrogen, and nitrogen percentages align with theoretical values (e.g., C: ~50%, H: ~5%, N: ~9%) .
• HPLC : Use a C18 column with UV detection (λ = 254 nm) to assess purity (>98%) .

Q. What are the solubility and stability profiles of this compound under experimental conditions?

• Methodological Answer :

• Solubility :
• Highly soluble in polar aprotic solvents (e.g., DMSO, DMF) due to the hydrobromide salt and diol groups .
• Limited solubility in aqueous buffers (pH < 3) due to protonation of the pyrrolidine nitrogen .
• Stability :
• Store at –20°C in airtight, light-protected containers to prevent degradation of the diol and hydrobromide moieties .
• Avoid prolonged exposure to basic conditions (pH > 8), which may deprotonate the hydrobromide salt .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the role of the pyrrolidin-1-ylmethyl group in biological activity?

• Methodological Answer :

• Analog Synthesis : Replace pyrrolidine with other amines (e.g., piperidine, morpholine) and compare bioactivity .
• Binding Assays : Use molecular docking to assess interactions between the pyrrolidine moiety and target proteins (e.g., neurotransmitter receptors) .
• Pharmacological Profiling : Measure IC₅₀ values in enzyme inhibition assays (e.g., monoamine oxidase) to quantify potency differences .

Q. What experimental strategies resolve contradictions in reported biological activity data for this compound?

• Methodological Answer :

• Dose-Response Reproducibility : Conduct assays across multiple cell lines (e.g., HEK293, SH-SY5Y) to account for cell-type specificity .
• Metabolic Stability Testing : Use liver microsomes to evaluate whether observed discrepancies arise from differential metabolism .
• Control Experiments : Include structurally similar analogs (e.g., 5,6-dihydroxyindoline derivatives) as negative controls to isolate the hydrobromide salt’s effects .

Q. How can researchers investigate the compound’s interaction with lactotransferrin or other signaling proteins?

• Methodological Answer :

• Surface Plasmon Resonance (SPR) : Immobilize lactotransferrin on a sensor chip and measure binding kinetics (K_D, k_on/k_off) .
• Pull-Down Assays : Tag the compound with biotin and use streptavidin beads to capture interacting proteins from cell lysates .
• Western Blotting : Assess downstream phosphorylation events (e.g., ERK1/2) to map signaling pathways affected by the compound .

Key Considerations for Researchers

• Contradictory Data : Discrepancies in solubility or bioactivity may arise from residual solvents (e.g., DMSO) in stock solutions; use lyophilized samples for critical assays .
• Advanced Techniques : Employ cryo-EM or X-ray crystallography to resolve binding modes if SPR data are inconclusive .